2-[Cyclopropyl-(4-methyl-benzyl)-amino]-ethanol 2-[Cyclopropyl-(4-methyl-benzyl)-amino]-ethanol
Brand Name: Vulcanchem
CAS No.:
VCID: VC13410972
InChI: InChI=1S/C13H19NO/c1-11-2-4-12(5-3-11)10-14(8-9-15)13-6-7-13/h2-5,13,15H,6-10H2,1H3
SMILES: CC1=CC=C(C=C1)CN(CCO)C2CC2
Molecular Formula: C13H19NO
Molecular Weight: 205.30 g/mol

2-[Cyclopropyl-(4-methyl-benzyl)-amino]-ethanol

CAS No.:

Cat. No.: VC13410972

Molecular Formula: C13H19NO

Molecular Weight: 205.30 g/mol

* For research use only. Not for human or veterinary use.

2-[Cyclopropyl-(4-methyl-benzyl)-amino]-ethanol -

Specification

Molecular Formula C13H19NO
Molecular Weight 205.30 g/mol
IUPAC Name 2-[cyclopropyl-[(4-methylphenyl)methyl]amino]ethanol
Standard InChI InChI=1S/C13H19NO/c1-11-2-4-12(5-3-11)10-14(8-9-15)13-6-7-13/h2-5,13,15H,6-10H2,1H3
Standard InChI Key LUAIFRWTFZOIQM-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)CN(CCO)C2CC2
Canonical SMILES CC1=CC=C(C=C1)CN(CCO)C2CC2

Introduction

2-[Cyclopropyl-(4-methyl-benzyl)-amino]-ethanol is an organic compound characterized by its cyclopropyl group, a benzyl moiety substituted with a methyl group at the para position, and an amino-ethanol functional group. The presence of these groups suggests potential uses in pharmaceuticals, agrochemicals, or materials science due to its structural versatility.

Pharmaceutical Development

The combination of hydrophilic and hydrophobic groups makes this compound a candidate for drug development. Amino-alcohols are often explored for their roles in:

  • Beta-blockers

  • Antiviral agents

  • Anti-inflammatory drugs

Agrochemical Use

The cyclopropyl group is commonly found in pesticides and herbicides due to its reactivity. This compound could be investigated for activity against pests or as a plant growth regulator.

Material Science

The ethanolamine moiety could allow for polymerization or surface modifications in material science applications.

Synthesis Pathways

While no specific synthetic route is provided in the search results, a general approach to synthesizing such compounds may include:

  • Formation of the Amino Group:
    Reacting cyclopropylamine with 4-methylbenzaldehyde to form an imine intermediate.

  • Reduction:
    Reducing the imine to form the secondary amine.

  • Ethanol Functionalization:
    Alkylation with ethylene oxide or similar reagents to introduce the ethanol group.

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